Cas no 71205-44-2 (4-(2-methylquinolinium-1-yl)butane-1-sulfonate)

• Product Name: 4-(2-methylquinolinium-1-yl)butane-1-sulfonate
• CAS No: 71205-44-2
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• CID: 1748228
• PubChem ID: 117066
• Update Time: 2025-04-21

4-(2-methylquinolinium-1-yl)butane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylquinolinium-1-yl)butane-1-sulfonate
• 1,3,5-tris[(2-methylpropan-2-yl)oxy]-2,4,6-trinitrobenzene
• 2-Methyl-1-(4-sulfonatobutyl)quinolinium
• JUWSQOREGFYALX-UHFFFAOYSA-N
• 71205-44-2
• 2-Methyl-1-(4-sulfobutyl)quinolinium hydroxide, inner salt
• Quinolinium, 2-methyl-1-(4-sulfobutyl)-, inner salt
• 2-Methyl-1-(4-sulfobutyl)quinolinium hydroxide inner salt
• DTXSID8072291
• DTXCID8046951
• SCHEMBL4158036

• Inchi： 1S/C14H17NO3S/c1-12-8-9-13-6-2-3-7-14(13)15(12)10-4-5-11-19(16,17)18/h2-3,6-9H,4-5,10-11H2,1H3
• InChI Key： JUWSQOREGFYALX-UHFFFAOYSA-N
• SMILES： S(CCCC[N+]1C(C)=CC=C2C=CC=CC=12)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 279.09301
• Monoisotopic Mass: 279.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 61.08